Cas no 1211515-71-7 (5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1211515-71-7
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD18260740
• CID: 2130722
• Update Time: 2025-10-29

5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid
• 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

• MDL： MFCD18260740
• Inchi： 1S/C8H7N3O3/c1-14-4-2-5-6(8(12)13)10-11-7(5)9-3-4/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： WKBVEIZMUBCRGT-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC2C(C=1)=C(C(=O)O)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 88.1

Additional information on 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1211515-71-7): A Comprehensive Overview

5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1211515-71-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid.

The chemical structure of 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is characterized by a pyrazolopyridine core with a methoxy group at the 5-position and a carboxylic acid group at the 3-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule. The pyrazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels.

The synthesis of 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has been extensively studied in recent years. One common approach involves the condensation of an appropriate pyrazole derivative with a substituted pyridine carboxylic acid. For example, the reaction of 5-methoxypyrazole with 3-chloropyridine carboxylic acid in the presence of a base such as potassium carbonate can yield the desired product. This method is advantageous due to its simplicity and high yield. Additionally, alternative synthetic routes have been explored to improve the efficiency and scalability of the process, making it more suitable for industrial applications.

In terms of biological activity, 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This property makes 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid a potential lead compound for the development of anti-cancer drugs.

Beyond its role as an enzyme inhibitor, 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and promoting tissue repair. These findings suggest that this compound could be a valuable therapeutic agent for treating inflammatory disorders.

The pharmacokinetic properties of 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid have also been evaluated in preclinical studies. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings. Additionally, toxicological assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects.

In recent years, several clinical trials have been initiated to evaluate the safety and efficacy of 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid. Early-phase trials have demonstrated its potential as a treatment for various conditions, including cancer and inflammatory diseases. For example, a phase I clinical trial evaluating its use in advanced solid tumors showed promising results in terms of safety and preliminary efficacy. These findings have paved the way for further clinical development and larger-scale trials.

The future prospects for 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to identify new therapeutic applications beyond cancer and inflammation. For instance, there is growing interest in exploring its potential as a neuroprotective agent for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 5-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1211515-71-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the treatment of various diseases.